Cas no 69261-01-4 (N,N-Dimethyl 4-fluoro-2-nitroaniline)

• Product Name: N,N-Dimethyl 4-fluoro-2-nitroaniline
• CAS No: 69261-01-4
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• MDL: MFCD04116334
• CID: 502235
• PubChem ID: 16440018
• Update Time: 2025-04-19

N,N-Dimethyl 4-fluoro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N,N-dimethyl-2-nitroaniline
• Benzenamine,4-fluoro-N,N-dimethyl-2-nitro-
• N,N-Dimethyl 4-fluoro-2-nitroaniline
• N,N-Dimethyl-4-fluoro-2-nitroaniline
• DTXSID70586068
• AKOS006229351
• PS-10555
• (4-fluoro-2-nitrophenyl)dimethylamine
• 4-fluoro-2-nitro-N,N-dimethylaniline
• CS-0131949
• 69261-01-4
• A836414
• MFCD04116334
• SY317368
• D82001
• 4-fluoro-N,N-dimethyl-2-nitro-aniline
• FT-0692484
• N,N-dimethyl4-fluoro-2-nitroaniline
• DB-361226

• MDL： MFCD04116334
• Inchi： 1S/C8H9FN2O2/c1-10(2)7-4-3-6(9)5-8(7)11(12)13/h3-5H,1-2H3
• InChI Key： RGCUVPLVTHHXMT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])N(C)C

Computed Properties

• Exact Mass: 184.06500
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.284
• Boiling Point: 274.401°C at 760 mmHg
• Flash Point: 119.754°C
• Refractive Index: 1.57
• PSA: 49.06000
• LogP: 2.32310

N,N-Dimethyl 4-fluoro-2-nitroaniline Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes